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Compound of Interest

Compound Name: RC-3095 TFA

Cat. No.: B15604068

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is a cornerstone of laboratory safety and regulatory
compliance. This guide provides essential, immediate safety and logistical information for the
proper disposal of RC-3095 TFA, a selective bombesin/gastrin-releasing peptide receptor
(GRPR) antagonist. The trifluoroacetate (TFA) salt form necessitates careful consideration due
to the hazardous characteristics of trifluoroacetic acid.

Core Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle RC-3095 TFA with
appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant
gloves, and a lab coat. All handling should be performed in a well-ventilated area, preferably
within a chemical fume hood.[1][2] Avoid contact with skin and eyes, and prevent the inhalation

of any vapor or mist.[1]

Quantitative Data for Trifluoroacetic Acid (TFA)

Trifluoroacetic acid is a key component of RC-3095 TFA, and its properties are critical for safe
disposal. The following table summarizes key quantitative data for TFA:
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Property Value

CAS Number 76-05-1

Boiling Point/Range 72 °C (162 °F)

Melting Point/Range -15°C (5 °F)

pH 2 (100 g/L ag. sol)

Vapor Pressure 107 mmHg at 25 °C

Acute toxicity, inhalation Harmful if inhaled

Skin corrosion Causes severe skin burns and eye damage
Aquatic hazard Harmful to aquatic life with long-lasting effects

This data is for Trifluoroacetic Acid, the hazardous component of RC-3095 TFA.

Step-by-Step Disposal Protocol for RC-3095 TFA

The following protocol is a general guideline based on the properties of trifluoroacetic acid.
Always consult your institution's specific waste disposal guidelines and the manufacturer's
Safety Data Sheet (SDS) for RC-3095 TFA.

e Segregation of Waste:

o Collect all waste containing RC-3095 TFA in a designated, properly labeled, and closed
container.[1][3]

o The container should be stored in a cool, dry, and well-ventilated area.

o Segregate the RC-3095 TFA waste from incompatible materials such as strong bases,
oxidizing agents, reducing agents, and metals.[1][2]

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "RC-
3095 Trifluoroacetate,” and any other information required by your institution's
Environmental Health & Safety (EH&S) department.
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e Spill Management:

o In the event of a small spill (<500 mL), ensure the area is well-ventilated and personnel
are wearing appropriate PPE.[1]

o Carefully neutralize the spill with a suitable agent like sodium carbonate.[3]

o Absorb the neutralized spill with an inert material (e.g., vermiculite, dry sand) and place it
in a sealed container for disposal.[4]

o For large spills, evacuate the area and contact your institution's EH&S department
immediately.[1]

e Disposal Request:
o Do not dispose of RC-3095 TFA down the drain.[1][2]

o Contact your institution's EH&S department or a licensed hazardous waste disposal
company to arrange for pickup and proper disposal.[1][4]

Experimental Protocols

While this document focuses on disposal, it is important to note that RC-3095 TFA is used in
various experimental models. For instance, it has been used in studies of collagen-induced and
antigen-induced arthritis in mice, with subcutaneous injections at dosages of 0.3 mg/kg or 1
mg/kg.[5][6] For detailed experimental protocols, researchers should refer to relevant scientific
literature.

Disposal Workflow Diagram

The following diagram illustrates the general workflow for the proper disposal of RC-3095 TFA.
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RC-3095 TFA Disposal Workflow
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Caption: A flowchart illustrating the key steps for the safe disposal of RC-3095 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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